N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-(4-acetylphenyl)-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H17NO2S/c1-12-3-9-16(10-4-12)21-11-17(20)18-15-7-5-14(6-8-15)13(2)19/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key: XJMBGXGKSRWKLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=CC=C(C=C2)C(=O)C
• Molecular Formula: C17H17NO2S
• Molecular Weight: 299.4 g/mol

Description

N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide, also known as AMT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide is not fully understood, but it is believed to act on the endocannabinoid system, which plays a key role in pain perception and inflammation. N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide is thought to inhibit the activity of fatty acid amide hydrolase, an enzyme that breaks down endocannabinoids, thereby increasing the levels of these compounds in the body and reducing pain and inflammation.
Biochemical and Physiological Effects
N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide has been shown to have a range of biochemical and physiological effects in preclinical studies. These include analgesic and anti-inflammatory effects, as well as antitumor effects. N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide has also been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide in lab experiments is its relatively low toxicity compared to other compounds with similar properties. However, N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide is not without its limitations, as it can be difficult to synthesize and may require specialized equipment and expertise.

Future Directions

There are several potential future directions for research on N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide. One area of interest is in the development of more efficient synthesis methods for the compound, which could make it more accessible for research purposes. Another area of interest is in the development of more potent and selective analogs of N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide for use as analgesics, anti-inflammatory agents, and antitumor agents. Additionally, further research is needed to fully understand the mechanism of action of N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide and its potential applications in various fields.

Synthesis Methods

N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide can be synthesized through a multistep process that involves the reaction of 4-acetylacetanilide with 4-methylthiophenol in the presence of an acid catalyst to form the intermediate compound. This intermediate is then treated with acetic anhydride to yield the final product, N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide.

Scientific Research Applications

N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide has been the subject of several scientific studies due to its potential applications in various fields. One of the most significant applications of N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide is in the field of medicinal chemistry, where it has been investigated for its potential as an analgesic and anti-inflammatory agent. N-(4-acetylphenyl)-2-[(4-methylphenyl)thio]acetamide has also been studied for its potential as an antitumor agent, with promising results in preclinical studies.